Cas no 122453-72-9 (4-Bromo-2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile)

• Product Name: 4-Bromo-2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
• CAS No: 122453-72-9
• MF: C₁₃H₇BrClF₃N₂
• MW: 363.560291528702
• CID: 225614
• PubChem ID: 183558
• Update Time: 2025-04-19

4-Bromo-2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)-1H-pyrrole-3-carbonitrile
• 1H-Pyrrole-3-carbonitrile,4-bromo-2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)-
• 4-bromo-2-(4-chlorophenyl)-1-methyl-5-(trifluoromethyl)pyrrole-3-carbonitrile
• 2-(4-CHLOROPHENYL)-4-BROMO-1-METHYL-5-(TRIFLUOROMETHYL)-1H-PYRROLE-3-CARBONITRILE
• SCHEMBL7548622
• p-Chlorophenyl-4-bromo-1-methyl-5-(trifluoromethyl)pyrrole-3-carbonitrile
• Ethyl 1-methyl-2-bromomethyl-5-acetoxy-6-bromo-1H-indole-3-carboxylate
• A804892
• 122453-72-9
• DTXSID10153617
• 4-bromo-2-(p-chlorophenyl)-1-methyl-5-(trifluoromethyl)pyrrole-3-carbonitrile

• Inchi： 1S/C13H7BrClF3N2/c1-20-11(7-2-4-8(15)5-3-7)9(6-19)10(14)12(20)13(16,17)18/h2-5H,1H3
• InChI Key： MXCIGSYOLDBUKU-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=C(C2C=CC(=CC=2)Cl)N(C)C=1C(F)(F)F

Computed Properties

• Exact Mass: 361.94341
• Monoisotopic Mass: 361.943
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.59
• Boiling Point: 412.7°Cat760mmHg
• Flash Point: 203.4°C
• Refractive Index: 1.576
• PSA: 28.72